Cas no 61564-98-5 (5,6-dihydro-1,4-dioxine-2-carboxylic acid)
61564-98-5 structure
Product Name:5,6-dihydro-1,4-dioxine-2-carboxylic acid
CAS No:61564-98-5
MF:C5H6O4
MW:130.098742008209
CID:1628051
PubChem ID:4657579
Update Time:2025-04-21
5,6-dihydro-1,4-dioxine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,3-dihydro-1,4-dioxine-5-carboxylic Acid
- 1-(Dioxen-1)-carbonsaeure
- HMS1410H07
- CTK5B3432
- AC1NFF4A
- 5,6-Dihydro-[1,4]dioxine-2-carboxylic acid
- SureCN5462773
- AC1Q741P
- Enamine_005793
- STOCK1N-03415
- 5,6-Dihydro-1,4-dioxine-2-carboxylic acid
- BS-13003
- Z56757223
- SCHEMBL5462773
- DTXSID30405307
- STL191131
- AKOS000121788
- G35539
- IDI1_008028
- EN300-00179
- F2124-0504
- 61564-98-5
- 5,6-dihydro-1,4-dioxine-2-carboxylicacid
- MFCD00181678
- 5,6-dihydro-1,4-dioxine-2-carboxylic acid
-
- MDL: MFCD00181678
- Inchi: 1S/C5H6O4/c6-5(7)4-3-8-1-2-9-4/h3H,1-2H2,(H,6,7)
- InChI Key: ZZHGJPGNSHXDJV-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=COCC1
Computed Properties
- Exact Mass: 130.02658
- Monoisotopic Mass: 130.02660867g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 55.8Ų
Experimental Properties
- Density: 1.4±0.1 g/cm3
- Melting Point: 164-166 °C
- Boiling Point: 222.6±40.0 °C at 760 mmHg
- Flash Point: 97.4±20.8 °C
- PSA: 55.76
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
5,6-dihydro-1,4-dioxine-2-carboxylic acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
5,6-dihydro-1,4-dioxine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D456003-25mg |
5,6-dihydro-1,4-dioxine-2-carboxylic acid |
61564-98-5 | 25mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D456003-50mg |
5,6-dihydro-1,4-dioxine-2-carboxylic acid |
61564-98-5 | 50mg |
$ 70.00 | 2022-06-05 | ||
| TRC | D456003-250mg |
5,6-dihydro-1,4-dioxine-2-carboxylic acid |
61564-98-5 | 250mg |
$ 295.00 | 2022-06-05 | ||
| Chemenu | CM522877-1g |
5,6-Dihydro-1,4-dioxine-2-carboxylic acid |
61564-98-5 | 97% | 1g |
$754 | 2022-06-10 | |
| Enamine | EN300-00179-0.05g |
5,6-dihydro-1,4-dioxine-2-carboxylic acid |
61564-98-5 | 95% | 0.05g |
$64.0 | 2023-05-01 | |
| Enamine | EN300-00179-0.1g |
5,6-dihydro-1,4-dioxine-2-carboxylic acid |
61564-98-5 | 95% | 0.1g |
$66.0 | 2023-05-01 | |
| Enamine | EN300-00179-0.25g |
5,6-dihydro-1,4-dioxine-2-carboxylic acid |
61564-98-5 | 95% | 0.25g |
$92.0 | 2023-05-01 | |
| Enamine | EN300-00179-0.5g |
5,6-dihydro-1,4-dioxine-2-carboxylic acid |
61564-98-5 | 95% | 0.5g |
$175.0 | 2023-05-01 | |
| Enamine | EN300-00179-1.0g |
5,6-dihydro-1,4-dioxine-2-carboxylic acid |
61564-98-5 | 95% | 1g |
$256.0 | 2023-05-01 | |
| Enamine | EN300-00179-2.5g |
5,6-dihydro-1,4-dioxine-2-carboxylic acid |
61564-98-5 | 95% | 2.5g |
$503.0 | 2023-05-01 |
5,6-dihydro-1,4-dioxine-2-carboxylic acid Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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